Cas no 921939-00-6 (2-[4-(chloromethyl)phenoxy]-6-methylpyrazine)

• Product Name: 2-[4-(chloromethyl)phenoxy]-6-methylpyrazine
• CAS No: 921939-00-6
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 875495
• PubChem ID: 24229696
• Update Time: 2025-04-19

2-[4-(chloromethyl)phenoxy]-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(chloromethyl)phenoxy]-6-methylpyrazine
• FT-0758997
• 921939-00-6
• 2-(4-(Chloromethyl)phenoxy)-6-methylpyrazine
• DTXSID60640401

• Inchi： 1S/C12H11ClN2O/c1-9-7-14-8-12(15-9)16-11-4-2-10(6-13)3-5-11/h2-5,7-8H,6H2,1H3
• InChI Key： SIBSXPKNEXNSKN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OC1C=NC=C(C)N=1

Computed Properties

• Exact Mass: 234.05600
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Melting Point: 41.5-44°C
• PSA: 35.01000
• LogP: 3.31610

2-[4-(chloromethyl)phenoxy]-6-methylpyrazine Security Information

• Hazardous Material Identification：